Cas no 82096-91-1 (2-Chloro-4-(trifluoromethyl)benzaldehyde)

• Product Name: 2-Chloro-4-(trifluoromethyl)benzaldehyde
• CAS No: 82096-91-1
• MF: C₈H₄ClF₃O
• MW: 208.564971923828
• MDL: MFCD04112538
• CID: 1026305
• PubChem ID: 13076144
• Update Time: 2025-06-15

2-Chloro-4-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(trifluoromethyl)benzaldehyde
• 2-Chloro-4-(trifluoromethyl)-benzaldehyde
• 2-Chloro-4-Trifluoromethylbenzaldehyde
• 2-Chloro-4-(trifluoromethyl)benzaldehyde (ACI)
• EN300-2201478
• DTXSID80517429
• SY108220
• C8H4ClF3O
• AKOS015957174
• Z1269225711
• MFCD04112538
• SCHEMBL952008
• 82096-91-1
• Benzaldehyde, 2-chloro-4-(trifluoromethyl)-
• AS-19889
• DB-030840
• CS-W005562

• MDL： MFCD04112538
• Inchi： 1S/C8H4ClF3O/c9-7-3-6(8(10,11)12)2-1-5(7)4-13/h1-4H
• InChI Key： YMMPHWVSJASKAC-UHFFFAOYSA-N
• SMILES： O=CC1C(Cl)=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 207.9902769g/mol
• Monoisotopic Mass: 207.9902769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.423±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 211.1±40.0 ºC (760 Torr),
• Flash Point: 81.5±27.3 ºC,
• Refractive Index: 1.4860
• Solubility: Almost insoluble (0.077 g/l) (25 º C),
• Sensitiveness: Air Sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Chloro-4-(trifluoromethyl)benzaldehyde

Comprehensive Analysis of 2-Chloro-4-(trifluoromethyl)benzaldehyde (CAS No. 82096-91-1): Properties, Applications, and Industry Trends

2-Chloro-4-(trifluoromethyl)benzaldehyde (CAS No. 82096-91-1) is a versatile aromatic aldehyde derivative widely utilized in pharmaceutical, agrochemical, and specialty chemical synthesis. Its molecular structure, featuring a chloro-substituted benzene ring and a trifluoromethyl group, grants unique reactivity for constructing complex molecules. This compound’s high purity grade (>98%) makes it indispensable in modern organic synthesis, particularly in cross-coupling reactions and heterocycle formation.

Recent advancements in green chemistry have spurred interest in optimizing synthetic routes for 2-Chloro-4-(trifluoromethyl)benzaldehyde. Researchers emphasize catalyst efficiency and waste reduction, aligning with global sustainability goals. The compound’s role in pharmaceutical intermediates—especially for anti-inflammatory and antiviral agents—has been highlighted in patents and journal publications, reflecting its growing commercial relevance.

From an industrial perspective, demand for CAS 82096-91-1 is driven by its application in crop protection chemicals. The trifluoromethyl group enhances bioactivity, making it a key building block for next-generation herbicides. Manufacturers are investing in scalable production methods to meet rising needs while adhering to REACH compliance and GMP standards.

Analytical characterization of 2-Chloro-4-(trifluoromethyl)benzaldehyde typically involves GC-MS, HPLC, and NMR spectroscopy. These techniques ensure batch-to-batch consistency, critical for end-users in fine chemical industries. Storage recommendations include anhydrous conditions and light-sensitive packaging to preserve stability.

Emerging trends show increased searches for "CAS 82096-91-1 suppliers" and "2-Chloro-4-(trifluoromethyl)benzaldehyde synthesis protocol," indicating robust market interest. FAQs often address its solubility in organic solvents (e.g., DMSO, ethanol) and compatibility with Grignard reagents. These queries underscore its utility in multistep organic transformations.

In conclusion, 2-Chloro-4-(trifluoromethyl)benzaldehyde exemplifies the intersection of structural specificity and industrial applicability. Its evolving role in drug discovery pipelines and agrochemical innovation positions it as a compound of enduring significance in the chemical sector.